![molecular formula C17H17N3O B3839938 2-(1H-benzimidazol-2-yl)-N-isopropylbenzamide](/img/structure/B3839938.png)
2-(1H-benzimidazol-2-yl)-N-isopropylbenzamide
Overview
Description
2-(1H-benzimidazol-2-yl)-N-isopropylbenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly known as BI-1, and it is a small molecule that has been found to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-(1H-benzimidazol-2-yl)-N-isopropylbenzamide is not fully understood, but it is believed to involve the regulation of calcium homeostasis and the inhibition of endoplasmic reticulum (ER) stress. BI-1 is thought to interact with the inositol 1,4,5-trisphosphate receptor (IP3R) and the ryanodine receptor (RyR) to modulate calcium signaling and prevent calcium overload-induced cell death. In addition, BI-1 has been shown to inhibit ER stress-induced apoptosis by regulating the unfolded protein response (UPR) pathway.
Biochemical and Physiological Effects:
2-(1H-benzimidazol-2-yl)-N-isopropylbenzamide has been found to have various biochemical and physiological effects, including the modulation of calcium signaling, the inhibition of ER stress-induced apoptosis, and the protection of neuronal cells from oxidative stress. The compound has also been shown to reduce myocardial ischemia-reperfusion injury and improve cardiac function.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(1H-benzimidazol-2-yl)-N-isopropylbenzamide in lab experiments is its small molecular size, which allows for easy penetration into cells and tissues. The compound is also relatively stable and can be easily synthesized in large quantities. However, one of the limitations of using BI-1 is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on 2-(1H-benzimidazol-2-yl)-N-isopropylbenzamide. One direction is to further investigate the mechanism of action of the compound and its interactions with calcium signaling pathways and ER stress pathways. Another direction is to explore the potential applications of BI-1 in other disease models, such as inflammatory diseases and metabolic disorders. Additionally, the development of more potent and selective analogs of BI-1 could lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.
Conclusion:
In conclusion, 2-(1H-benzimidazol-2-yl)-N-isopropylbenzamide is a small molecule that has gained significant attention in scientific research due to its potential applications in various fields. The compound has been found to have anti-tumor activity, neuroprotective effects, and cardioprotective effects. The mechanism of action of BI-1 involves the regulation of calcium homeostasis and the inhibition of ER stress-induced apoptosis. While there are some limitations to using BI-1 in lab experiments, the compound has several advantages, including its small molecular size and relative stability. Future research on 2-(1H-benzimidazol-2-yl)-N-isopropylbenzamide could lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.
Scientific Research Applications
2-(1H-benzimidazol-2-yl)-N-isopropylbenzamide has been extensively studied for its potential applications in various fields such as cancer research, neuroprotection, and cardioprotection. The compound has been found to have anti-tumor activity in various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. It has also been shown to protect neuronal cells from oxidative stress and prevent cell death in animal models of neurodegenerative diseases. In addition, BI-1 has been found to have cardioprotective effects by reducing myocardial ischemia-reperfusion injury and improving cardiac function.
properties
IUPAC Name |
2-(1H-benzimidazol-2-yl)-N-propan-2-ylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c1-11(2)18-17(21)13-8-4-3-7-12(13)16-19-14-9-5-6-10-15(14)20-16/h3-11H,1-2H3,(H,18,21)(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVEPLCMVEHTBGH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=CC=CC=C1C2=NC3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-Benzoimidazol-2-YL)-N-isopropyl-benzamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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